Cas no 63987-52-0 (Benzoic acid, 3-chloro-, phenylmethyl ester)

Benzoic acid, 3-chloro-, phenylmethyl ester structure
63987-52-0 structure
Product Name:Benzoic acid, 3-chloro-, phenylmethyl ester
CAS No:63987-52-0
MF:C14H11ClO2
MW:246.688943147659
CID:425191
PubChem ID:528022
Update Time:2025-04-19

Benzoic acid, 3-chloro-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-chloro-, phenylmethyl ester
    • benzyl 3-chlorobenzoate
    • benzyl m-chlorobenzoate
    • FKQRAQQDDUKITH-UHFFFAOYSA-N
    • SCHEMBL6057083
    • AKOS003496176
    • 3-Chloro-benzoic acid benzyl ester
    • Benzoic acid, 3-chloro, phenylmethyl ester
    • DTXSID60335926
    • 63987-52-0
    • Inchi: 1S/C14H11ClO2/c15-13-8-4-7-12(9-13)14(16)17-10-11-5-2-1-3-6-11/h1-9H,10H2
    • InChI Key: FKQRAQQDDUKITH-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 246.04483
  • Monoisotopic Mass: 246.0447573g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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